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Compound of Interest

Compound Name: 4-Chloro-2h-chromen-2-one

Cat. No.: B096176 Get Quote

The proper disposal of 4-Chloro-2h-chromen-2-one is critical for ensuring laboratory safety

and environmental protection. This compound is classified as toxic if swallowed or in contact

with skin and may cause an allergic skin reaction. Therefore, it must be managed as hazardous

waste from the point of generation through to final disposal. Adherence to the following

procedures will minimize risks and ensure compliance with safety regulations.

Hazard Profile for Disposal Considerations
A clear understanding of the hazards associated with 4-Chloro-2h-chromen-2-one dictates

the stringent disposal requirements. The following table summarizes the key toxicological

information that classifies this compound as hazardous waste.

Hazard Classification GHS Category Description

Acute Toxicity (Oral) Category 3 Toxic if swallowed

Acute Toxicity (Dermal) Category 3 Toxic in contact with skin

Skin Sensitization Category 1
May cause an allergic skin

reaction

Step-by-Step Disposal Protocol
The primary directive for the disposal of 4-Chloro-2h-chromen-2-one is to entrust it to a

licensed and approved waste disposal facility. Under no circumstances should this chemical be
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disposed of down the drain or in regular trash.

1. Personal Protective Equipment (PPE): Before handling the waste, ensure appropriate PPE is

worn, including:

Chemical-resistant gloves

Safety goggles or a face shield

A laboratory coat

2. Waste Segregation and Collection:

Solid Waste: Collect any solid 4-Chloro-2h-chromen-2-one waste, including contaminated

items such as weighing paper, pipette tips, and gloves, in a clearly labeled, sealable

container designated for solid hazardous chemical waste.

Liquid Waste: If the compound is in a solution, collect it in a separate, sealed, and clearly

labeled waste container designated for halogenated organic waste.

Contaminated Labware: Reusable labware that has come into contact with the compound

should be decontaminated by rinsing with a suitable solvent (e.g., acetone or ethanol) in a

fume hood. The rinsate must be collected as hazardous liquid waste.

3. Labeling and Storage:

All waste containers must be clearly and accurately labeled with the full chemical name: "4-
Chloro-2h-chromen-2-one" and the appropriate hazard pictograms (e.g., skull and

crossbones, exclamation mark).

Store the sealed waste containers in a designated, well-ventilated, and secure hazardous

waste accumulation area, away from incompatible materials.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

waste.
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Provide the EHS department or contractor with a detailed inventory of the waste, including

the chemical name and quantity.

5. Spill Management: In the event of a spill, the following steps should be taken immediately:

Evacuate and secure the area.

Wear appropriate PPE before attempting to clean the spill.

For solid spills, carefully sweep or scoop the material to avoid creating dust.

For liquid spills, use an inert absorbent material such as sand or vermiculite.

Collect the contained material and any contaminated absorbents into a sealed, labeled

container for hazardous waste disposal.

Decontaminate the spill area with a suitable solvent, collecting the cleaning materials as

hazardous waste.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 4-Chloro-2h-
chromen-2-one.
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Disposal workflow for 4-Chloro-2h-chromen-2-one.

To cite this document: BenchChem. [Safe Disposal of 4-Chloro-2h-chromen-2-one: A
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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